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For Researchers, Scientists, and Drug Development Professionals

Abstract
N(alpha)-Dimethylcoprogen is a trihydroxamate siderophore, a class of high-affinity iron

chelators produced by various fungi.[1][2] As with other siderophores, its primary biological role

is to sequester iron from the environment for microbial uptake. This technical guide provides a

comprehensive overview of the known chemical properties and expected stability of N(alpha)-
Dimethylcoprogen, drawing upon available data and established knowledge of related

hydroxamate siderophores. This document also outlines general experimental workflows for its

isolation, characterization, and stability assessment, intended to guide researchers in the field.

Chemical Properties
N(alpha)-Dimethylcoprogen has been identified as a derivative of coprogen, characterized by

the N-alpha-dimethylation of the ornithine residue. Its fundamental chemical and physical

properties are summarized below.
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Property Value Source

Molecular Formula C35H55FeN6O12 PubChem

Molecular Weight 807.7 g/mol PubChem[3]

CAS Number 117892-97-4 ChemicalBook[4]

Class Trihydroxamate Siderophore Biological Metals[1]

Producing Organisms
Alternaria longipes, Fusarium

dimerum
Biological Metals[1]

Structural Information:

The structure of N(alpha)-Dimethylcoprogen was elucidated using a combination of

spectroscopic techniques, including ¹H and ¹³C Nuclear Magnetic Resonance (NMR) and Fast

Atom Bombardment (FAB) Mass Spectrometry.[1]

Stability Profile
Specific stability data for N(alpha)-Dimethylcoprogen under various conditions (e.g., pH,

temperature, light) is not extensively reported in the public domain. However, the stability of

hydroxamate siderophores, in general, is well-documented and can provide valuable insights.

General Stability of Hydroxamate Siderophores:

pH Stability: Hydroxamate siderophores are generally stable in neutral to slightly acidic

conditions. Under strongly acidic or basic conditions, the hydroxamate functional groups can

be susceptible to hydrolysis.

Thermal Stability: Most siderophores exhibit moderate thermal stability. However, prolonged

exposure to high temperatures can lead to degradation.

Photostability: Some siderophores are known to be sensitive to light, which can induce

photochemical degradation. It is advisable to store N(alpha)-Dimethylcoprogen, and other

siderophores, in dark conditions.
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Iron Chelation and Stability: The iron(III) complex of N(alpha)-Dimethylcoprogen is

expected to be significantly more stable than the free siderophore. The high affinity of the

hydroxamate groups for ferric iron (Fe³⁺) results in a thermodynamically stable complex,

which protects the ligand from degradation.

Experimental Protocols
Detailed experimental protocols for N(alpha)-Dimethylcoprogen are not readily available.

However, the following section outlines generalized methodologies for the isolation, purification,

and characterization of fungal siderophores, which can be adapted for N(alpha)-
Dimethylcoprogen.

Isolation and Purification Workflow
The following diagram illustrates a typical workflow for the isolation and purification of fungal

siderophores.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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